Cas no 1805151-10-3 (Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate)

• Product Name: Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate
• CAS No: 1805151-10-3
• MF: C₁₁H₁₁BrF₂INO₂
• MW: 434.015821695328
• CID: 4893784
• Update Time: 2025-06-10

Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate

• Inchi： 1S/C11H11BrF2INO2/c1-2-18-8(17)3-6-5-16-7(4-12)9(10(6)15)11(13)14/h5,11H,2-4H2,1H3
• InChI Key： DGFBBHXOBXHECL-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(CBr)=NC=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate

Recent Advances in the Synthesis and Applications of Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate (CAS: 1805151-10-3)

Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate (CAS: 1805151-10-3) is a highly functionalized pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and cancer. The presence of multiple reactive sites, including bromomethyl, difluoromethyl, and iodo substituents, makes it a valuable building block for the construction of complex heterocyclic scaffolds.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of this compound in the synthesis of novel pyridine-based kinase inhibitors. Researchers utilized the bromomethyl group for nucleophilic substitution reactions, while the iodo substituent enabled palladium-catalyzed cross-coupling reactions to introduce various aromatic and heteroaromatic moieties. The difluoromethyl group was found to play a crucial role in enhancing metabolic stability and improving pharmacokinetic properties of the final drug candidates.

In another breakthrough, scientists at a leading pharmaceutical company reported the use of Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate as a precursor for developing potent antiviral agents targeting RNA-dependent RNA polymerase (Nature Communications, 2024). The unique electronic properties imparted by the difluoromethyl group were shown to significantly improve binding affinity to the viral enzyme, while the iodo substituent allowed for further structural diversification through modern coupling chemistries.

The synthetic accessibility of this compound has also been improved recently. A 2024 publication in Organic Letters described an optimized, scalable synthesis route starting from commercially available 2,3-difluoropyridine, achieving an overall yield of 68% with excellent purity (>99%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for drug discovery programs.

From a safety and handling perspective, recent material safety data sheet (MSDS) updates (2024) highlight that while this compound is stable under standard laboratory conditions, it should be protected from light and moisture due to the sensitivity of the carbon-iodine bond. Proper personal protective equipment is recommended when handling, particularly due to the lachrymatory nature of the bromomethyl group.

Looking forward, the unique structural features of Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-acetate continue to inspire novel applications in chemical biology. Current research directions include its use in PROTAC (proteolysis targeting chimera) development and as a versatile handle for bioconjugation strategies in antibody-drug conjugates (ADCs). The compound's combination of reactivity and stability positions it as a valuable tool for addressing current challenges in targeted drug delivery and precision medicine.